BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to PKC Isoform Inhibition:
Go 6976 vs. GO 6983

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Go 7874
Cat. No.: B10773938
Get Quote
\ J

This guide provides a detailed comparison of two widely used protein kinase C (PKC)
inhibitors, Go 6976 and G0 6983. It is intended for researchers, scientists, and drug
development professionals seeking to select the appropriate inhibitor for their experimental
needs based on isoform selectivity and potency.

Introduction

Protein Kinase C (PKC) represents a family of serine/threonine kinases that are critical
regulators of numerous cellular processes, including cell growth, differentiation, apoptosis, and
signal transduction.[1][2] The PKC family is divided into three subfamilies based on their
structure and activation requirements:

e Conventional PKCs (cPKCs): a, BI, Bll, and y isoforms, which are dependent on both Ca2+*
and diacylglycerol (DAG) for activation.

» Novel PKCs (nPKCs): 9, €, n, and 6 isoforms, which are Ca2*-independent but require DAG.

o Atypical PKCs (aPKCs): ¢ and /A isoforms, which are independent of both Ca2* and DAG.
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Go 6976 and G0 6983 are both potent, ATP-competitive, indolocarbazole-based inhibitors of
PKC, but they exhibit distinct selectivity profiles across the various isoforms. Go 6976 is
recognized for its selective inhibition of conventional, Ca2*-dependent PKC isoforms, whereas
G0 6983 acts as a broad-spectrum PKC inhibitor, targeting conventional, novel, and to a lesser
extent, atypical isoforms.[1][3] Their differential activity makes them valuable tools for
dissecting the roles of specific PKC subfamilies in cellular signaling.

Data Presentation: Inhibitory Activity (ICso)

The following table summarizes the half-maximal inhibitory concentration (ICso) values for Go
6976 and G0 6983 against a range of PKC isoforms and other kinases. These values highlight
the differential selectivity of the two compounds.

Target Isoform Go 6976 ICso (nM) Go6 6983 ICso (NM) Isoform Subfamily
PKCa 2.3 - 7.9[4][5] 7[6] Conventional

PKCpB1 6.2[1][4][5] 716] Conventional

PKCy > 3000 (low affinity)[3]  6[6] Conventional

PKC3 > 3000[1] 10[6] Novel

PKCe > 3000[1] N/A Novel

PKCZ > 3000[1] 60[6] Atypical

PKCu (PKD1) 20[5][7] 20,000[6][8]

N/A: Data not consistently available in cited literature.
Summary of Selectivity:

e G0 6976 is highly selective for conventional PKC isoforms (PKCa, PKC[1) and PKCp (also
known as PKD1).[4][5][7] It shows minimal to no activity against novel and atypical isoforms
at similar concentrations.[1]

e G0 6983 is a pan-PKC inhibitor, effectively targeting conventional (a, 3, y) and novel ()
isoforms with high potency.[6] It also inhibits the atypical isoform PKC{, though with a higher
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ICso value. Notably, it is a very poor inhibitor of PKCp, making it a useful tool to differentiate
PKCu activity from that of other PKC isoforms.[6][7]

Mandatory Visualizations

The following diagrams illustrate the PKC signaling family and a typical workflow for kinase
inhibition assays.
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Caption: PKC isoform families and the primary targets of Go 6976 and G6 6983.
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Detection & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comparative Guide to PKC Isoform Inhibition: Go
6976 vs. GO 6983]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773938/docs#a-comparative-guide-to-pkc-isoform-
inhibition-go-6976-vs-g-6983]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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